Physical properties and chemical constitution. Part XLVII. The ultraviolet spectra of some compounds with bonds between oxygen or sulphur atoms and the Group IV elements, C, Si, Ge, and Sn
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000242
Abstract
The ultraviolet spectra of (R3X)2O and (R3X)2S, where R is an alkyl group and X = C, Si, Ge, or Sn, of the two series Me4–n C(SMe)n and Me4–n Si (SMe)n, where n= 1–4, and of Ge (SMe)4 and Bun4 Sn have been determined in pure hexane over the wavelength range 195–350 mµ. The tin compounds absorb at about 204mµ but analogous C, Si, or Ge compounds are transparent in this region. It is suggested that there is an interaction between the 3d orbitals of sulphur and silicon atoms.
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